5-benzoyl-N-(3-hydroxyphenyl)-2-furamide

• IUPAC Name: 5-benzoyl-N-(3-hydroxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13NO4/c20-14-8-4-7-13(11-14)19-18(22)16-10-9-15(23-16)17(21)12-5-2-1-3-6-12/h1-11,20H,(H,19,22)
• InChI Key: PSBPKTIQZQMQOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(O2)C(=O)NC3=CC(=CC=C3)O
• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol

Description

5-benzoyl-N-(3-hydroxyphenyl)-2-furamide, also known as BHFA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BHFA belongs to a class of compounds called furanones, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

5-benzoyl-N-(3-hydroxyphenyl)-2-furamide has been shown to have potential applications in various fields of scientific research, including cancer biology, neuroscience, and drug discovery. In cancer biology, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting specific biological pathways.

Mechanism of Action

The mechanism of action of 5-benzoyl-N-(3-hydroxyphenyl)-2-furamide involves the inhibition of specific enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate the expression of genes involved in cell growth and differentiation. By inhibiting HDACs, this compound can induce apoptosis in cancer cells and promote the differentiation of stem cells into specific cell types. This compound has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in cell growth and survival. By inhibiting PKC, this compound can block the proliferation of cancer cells and promote the survival of neurons in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and promote the differentiation of stem cells. In vivo studies have shown that this compound can reduce tumor growth in animal models of cancer, improve cognitive function in animal models of neurodegenerative diseases, and promote the survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

5-benzoyl-N-(3-hydroxyphenyl)-2-furamide has several advantages for lab experiments, including its high purity, stability, and reproducibility. This compound is also relatively easy to synthesize in large quantities, which makes it a cost-effective compound for research purposes. However, there are also limitations to using this compound in lab experiments. For example, this compound has limited solubility in water, which can make it difficult to administer in vivo. This compound also has a short half-life in the body, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on 5-benzoyl-N-(3-hydroxyphenyl)-2-furamide. One area of research could focus on the development of new derivatives of this compound with improved solubility and pharmacokinetic properties. Another area of research could focus on the use of this compound as a lead compound for the development of new drugs targeting specific biological pathways. Additionally, research could explore the potential applications of this compound in other fields, such as agriculture, where it could be used as a biopesticide or plant growth regulator. Overall, this compound has shown great potential for scientific research, and further studies could lead to new discoveries and applications in various fields.

Synthesis Methods

5-benzoyl-N-(3-hydroxyphenyl)-2-furamide can be synthesized using a multi-step process that involves the reaction of 3-hydroxybenzaldehyde with furan-2-carboxylic acid, followed by the addition of benzoyl chloride and triethylamine. The resulting product can be purified using column chromatography to obtain this compound in high purity. This synthesis method has been optimized to produce this compound in large quantities for research purposes.